Cas no 1105052-68-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidoacetic acid)

2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidoacetic acid is an Fmoc-protected amino acid derivative widely utilized in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions without affecting other sensitive moieties. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and compatibility with orthogonal protection strategies. Its phenylalanine-derived structure contributes to the incorporation of aromatic side chains in peptide sequences. The product’s high purity and reliable performance make it a preferred choice for researchers in pharmaceutical development and biochemical studies requiring precise peptide assembly.

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidoacetic acid structure

1105052-68-3 structure

Product Name:2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidoacetic acid

CAS No:1105052-68-3

MF:C₂₆H₂₄N₂O₅

MW:444.479166984558

CID:6145729

PubChem ID:9868090

Update Time:2025-05-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidoacetic acid
- N-Fmoc-DL-phenylalanyl-glycine
- 1105052-68-3
- SCHEMBL18683449
- EN300-1539024
- (((9H-Fluoren-9-yl)methoxy)carbonyl)-DL-phenylalanylglycine
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]acetic acid
- N-Fmoc-D-phenylalanyl-glycine
- Inchi： 1S/C26H24N2O5/c29-24(30)15-27-25(31)23(14-17-8-2-1-3-9-17)28-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,27,31)(H,28,32)(H,29,30)
- InChI Key： WJQWIPAQNBOEBX-UHFFFAOYSA-N
- SMILES： O(C(NC(C(NCC(=O)O)=O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Exact Mass: 444.16852187g/mol
Monoisotopic Mass: 444.16852187g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 9
Complexity: 670
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 105Å²

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidoacetic acid Pricemore >>

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Enamine	EN300-1539024-0.05g	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]acetic acid	1105052-68-3	0.05g	$2829.0	2023-06-05
Enamine	EN300-1539024-0.1g	2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]acetic acid	1105052-68-3	0.1g	$2963.0	2023-06-05
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